molecular formula C19H24FN3 B8488894 4-Piperidinamine,n-[(2-amino-3-fluorophenyl)methyl]-1-(phenylmethyl)-

4-Piperidinamine,n-[(2-amino-3-fluorophenyl)methyl]-1-(phenylmethyl)-

Cat. No. B8488894
M. Wt: 313.4 g/mol
InChI Key: ZGAIBTKZEZVMFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Piperidinamine,n-[(2-amino-3-fluorophenyl)methyl]-1-(phenylmethyl)- is a useful research compound. Its molecular formula is C19H24FN3 and its molecular weight is 313.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Piperidinamine,n-[(2-amino-3-fluorophenyl)methyl]-1-(phenylmethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Piperidinamine,n-[(2-amino-3-fluorophenyl)methyl]-1-(phenylmethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Piperidinamine,n-[(2-amino-3-fluorophenyl)methyl]-1-(phenylmethyl)-

Molecular Formula

C19H24FN3

Molecular Weight

313.4 g/mol

IUPAC Name

N-[(2-amino-3-fluorophenyl)methyl]-1-benzylpiperidin-4-amine

InChI

InChI=1S/C19H24FN3/c20-18-8-4-7-16(19(18)21)13-22-17-9-11-23(12-10-17)14-15-5-2-1-3-6-15/h1-8,17,22H,9-14,21H2

InChI Key

ZGAIBTKZEZVMFL-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1NCC2=C(C(=CC=C2)F)N)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a refluxing suspension of lithium aluminum hydride (16.1 g, 424 mmol, 3.50 equiv.) in dioxane (800 mL) was added a solution of 2-amino-N-(1-benzylpiperidin-4-yl)-3-fluorobenzamide (39.7 g, 121 mmol) in dioxane (250 mL) at such a rate that gas evolution was limited to a safe flow. Upon completion of the addition, the resulting suspension was heated at reflux for 4 h. The reaction was cooled to 0° C., and quenched by the cautious addition of 20% potassium hydroxide. Upon formation of a white, filterable precipitate, the solid was filtered through a course glass sintered funnel, and the eluent concentrated to give 36.3 g (96%) as a light yellow oil which was used without purification. Mass spec.: 314.29 (MH)+.
Quantity
16.1 g
Type
reactant
Reaction Step One
Quantity
800 mL
Type
solvent
Reaction Step One
Quantity
39.7 g
Type
reactant
Reaction Step Two
Quantity
250 mL
Type
solvent
Reaction Step Two

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